Cas no 1205515-06-5 (3-Bromo-5-(hydroxymethyl)benzonitrile)

• Product Name: 3-Bromo-5-(hydroxymethyl)benzonitrile
• CAS No: 1205515-06-5
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD09261039
• CID: 1033160
• PubChem ID: 67300287
• Update Time: 2025-05-19

3-Bromo-5-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(hydroxymethyl)benzonitrile
• 3-Bromo-5-(hydroxymethyl)-benzonitrile
• A852715
• 3-Bromo-5-cyanobenzyl alcohol
• EN300-187016
• CS-0101996
• Benzonitrile, 3-bromo-5-(hydroxymethyl
• MFCD09261039
• 3-Bromo-5-hydroxymethylbenzonitrile
• AKOS016010748
• AS-46413
• DTXSID70736804
• DA-23991
• Z1269215352
• 1205515-06-5
• NDZGRXPTEKVBMA-UHFFFAOYSA-N
• CL9593
• SCHEMBL2161079

• MDL： MFCD09261039
• Inchi： 1S/C8H6BrNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,5H2
• InChI Key： NDZGRXPTEKVBMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(CO)C=1

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-Bromo-5-(hydroxymethyl)benzonitrile

Comprehensive Overview of 3-Bromo-5-(hydroxymethyl)benzonitrile (CAS No. 1205515-06-5)

3-Bromo-5-(hydroxymethyl)benzonitrile (CAS No. 1205515-06-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a hydroxymethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation techniques. The compound's nitrile functionality further enhances its reactivity, enabling diverse transformations.

In recent years, the demand for 3-Bromo-5-(hydroxymethyl)benzonitrile has surged due to its role in catalysis and material science. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a staple in organic synthesis. Additionally, its potential in fluorescence labeling and biomarker development aligns with the growing interest in diagnostic imaging and therapeutic monitoring. These applications are frequently searched in academic and industrial databases, reflecting its relevance in modern research.

The compound's hydroxymethyl group offers versatility for further derivatization, a feature highly sought after in medicinal chemistry. For instance, it can be oxidized to an aldehyde or esterified for prodrug synthesis. This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), a technique pivotal in targeted therapy development. Users often inquire about its solubility, stability, and handling protocols, underscoring the need for detailed technical data.

From an SEO perspective, queries like "3-Bromo-5-(hydroxymethyl)benzonitrile synthesis" or "CAS 1205515-06-5 applications" dominate search trends. Addressing these, the compound's synthesis typically involves bromination of precursor benzonitriles under controlled conditions, followed by hydroxymethylation. Its purity (>98%) and spectroscopic data (NMR, MS) are critical for quality assurance, topics frequently highlighted in peer-reviewed journals.

Environmental and sustainability concerns have also shaped discussions around 3-Bromo-5-(hydroxymethyl)benzonitrile. Researchers are exploring green chemistry approaches to minimize waste during its production. Terms like "eco-friendly synthesis" and "catalytic efficiency" are increasingly associated with this compound, reflecting broader industry shifts toward sustainable practices.

In summary, 3-Bromo-5-(hydroxymethyl)benzonitrile (CAS No. 1205515-06-5) stands at the intersection of innovation and utility. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its continued prominence in scientific literature and industrial workflows. As search algorithms prioritize user intent, content focusing on its mechanistic insights and practical use cases will remain pivotal for visibility.